ethyl 3-[(4-tert-butylbenzoyl)amino]-3-(4-methylphenyl)propanoate

• IUPAC Name: ethyl 3-[(4-tert-butylbenzoyl)amino]-3-(4-methylphenyl)propanoate
• InChI: InChI=1S/C23H29NO3/c1-6-27-21(25)15-20(17-9-7-16(2)8-10-17)24-22(26)18-11-13-19(14-12-18)23(3,4)5/h7-14,20H,6,15H2,1-5H3,(H,24,26)
• InChI Key: PNZYPFDPCJVDHB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=C(C=C1)C)NC(=O)C2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C23H29NO3
• Molecular Weight: 367.5 g/mol

Description

Ethyl 3-[(4-tert-butylbenzoyl)amino]-3-(4-methylphenyl)propanoate, also known as Methyl-4-(2-(4-(tert-butyl)benzamido)-3-methylphenyl)-2,2,2-trifluoro-3-hydroxy-3-phenylpropionate, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The mechanism of action of Ethyl 3-[(4-tert-butylbenzoyl)amino]-3-(4-methylphenyl)propanoate is not fully understood, but it is believed to exert its anticancer activity through the induction of apoptosis and cell cycle arrest. It has been reported to inhibit the PI3K/Akt signaling pathway, which is known to play a critical role in cell survival and proliferation. Additionally, it has been shown to downregulate the expression of various oncogenes, including c-Myc and Bcl-2, and upregulate the expression of tumor suppressor genes, including p53 and p21.
Biochemical and Physiological Effects:
Ethyl 3-[(4-tert-butylbenzoyl)amino]-3-(4-methylphenyl)propanoate has been shown to exhibit various biochemical and physiological effects, including anticancer, anti-inflammatory, and antioxidant activities. It has been reported to induce apoptosis and cell cycle arrest in cancer cells, inhibit the PI3K/Akt signaling pathway, and downregulate the expression of various oncogenes. Additionally, it has been shown to possess anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 3-[(4-tert-butylbenzoyl)amino]-3-(4-methylphenyl)propanoate in lab experiments is its potential as a therapeutic agent for various diseases, including cancer, inflammation, and oxidative stress-related diseases. Additionally, it is relatively easy to synthesize and purify, making it readily available for research purposes. However, one of the limitations of using Ethyl 3-[(4-tert-butylbenzoyl)amino]-3-(4-methylphenyl)propanoate in lab experiments is the lack of information regarding its toxicity and safety profile, which may limit its potential applications in clinical settings.

Future Directions

There are numerous future directions for the research and development of Ethyl 3-[(4-tert-butylbenzoyl)amino]-3-(4-methylphenyl)propanoate. One potential direction is the optimization of its synthesis method to improve its yield and purity. Additionally, further studies are needed to elucidate its mechanism of action and potential therapeutic applications in various diseases. Furthermore, the development of novel formulations and delivery systems may enhance its bioavailability and efficacy. Finally, the evaluation of its toxicity and safety profile is essential for its potential translation into clinical settings.
In conclusion, Ethyl 3-[(4-tert-butylbenzoyl)amino]-3-(4-methylphenyl)propanoate is a promising chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential applications and limitations.

Scientific Research Applications

Ethyl 3-[(4-tert-butylbenzoyl)amino]-3-(4-methylphenyl)propanoate has been extensively studied for its potential applications in various fields, including medicinal chemistry and drug discovery. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Furthermore, it has been reported to possess anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.